Cas no 6965-69-1 ((2-Formyl-4-nitrophenoxy)acetic Acid)

• Product Name: (2-Formyl-4-nitrophenoxy)acetic Acid
• CAS No: 6965-69-1
• MF: C₉H₇NO₆
• MW: 225.154982805252
• MDL: MFCD00024502
• CID: 524264
• PubChem ID: 247896
• Update Time: 2025-07-19

(2-Formyl-4-nitrophenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2-formyl-4-nitrophenoxy)-
• 2-(2-formyl-4-nitrophenoxy)acetic acid
• 2-FORMYL-4-NITROPHENOXYACETIC ACID
• (2-formyl-4-nitrophenoxy)acetic acid
• (2-formyl-4-nitro-phenoxy)-acetic acid
• (2-Formyl-4-nitro-phenoxy)-essigsaeure
• 2-formyl-4-nitro-phenoxyacetic acid
• 2-Formyl-4-nitro-phenoxyessigsaeure
• AC1L6L92
• AC1Q1ZNC
• CTK5D0762
• NSC63348
• SBB059079
• Acetic acid, (2-formyl-4-nitrophenoxy)-
• SQXGTZOQJSQCPQ-UHFFFAOYSA-N
• OR9527
• KM1296
• Aceticacid,(2-formyl-4-nitrophenoxy)-
• 2-(2-formyl-4-nitrophenoxy) acetic acid
• 2-(2-Formyl-4-nitrophenoxy)-aceti
• 2-(2-Formyl-4-nitrophenoxy)acetic acid; 4-Nitro-2-formylphenoxyacetic acid; NSC 63348
• 2-(2-formyl-4-nitrophenoxy)aceticacid
• C13004
• J-505632
• MFCD00024502
• DTXSID50289747
• SCHEMBL6021915
• 6965-69-1
• NSC-63348
• FT-0748764
• AKOS000286217
• 2-(2-Formyl-4-nitrophenoxy)-acetic acid
• CS-M3474
• DA-03490
• (2-Formyl-4-nitrophenoxy)acetic Acid

• MDL： MFCD00024502
• Inchi： 1S/C9H7NO6/c11-4-6-3-7(10(14)15)1-2-8(6)16-5-9(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： SQXGTZOQJSQCPQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.02731
• Monoisotopic Mass: 225.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 109

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.626
• PSA: 106.74
• LogP: 1.39390
• Vapor Pressure: Not available

(2-Formyl-4-nitrophenoxy)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Formyl-4-nitrophenoxy)acetic Acid

Latest Research Insights on (2-Formyl-4-nitrophenoxy)acetic Acid (CAS: 6965-69-1) in Chemical Biology and Pharmaceutical Applications

(2-Formyl-4-nitrophenoxy)acetic Acid (CAS: 6965-69-1) is a chemically modified aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its formyl and nitro functional groups, serves as a critical intermediate in the synthesis of more complex molecules, including potential drug candidates and biochemical probes. Recent studies have explored its utility in various domains, such as enzyme inhibition, targeted drug delivery, and as a scaffold for the development of novel therapeutics.

One of the most notable advancements involving (2-Formyl-4-nitrophenoxy)acetic Acid is its role in the design of enzyme inhibitors. Researchers have leveraged its reactive formyl group to create covalent inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key proteases associated with inflammatory disorders. The study highlighted the compound's ability to form stable adducts with active-site residues, thereby providing a foundation for the development of next-generation anti-inflammatory drugs.

In addition to its inhibitory properties, (2-Formyl-4-nitrophenoxy)acetic Acid has been investigated for its potential in targeted drug delivery systems. A recent preprint on bioRxiv detailed its incorporation into pH-sensitive drug carriers, which exploit the nitro group's electron-withdrawing effects to achieve controlled release in acidic environments, such as tumor microenvironments. This approach has shown promise in preclinical models, with enhanced drug accumulation at target sites and reduced off-target toxicity.

Further research has explored the compound's utility as a biochemical probe. Its nitro group facilitates fluorescence quenching, making it a valuable tool for studying protein-ligand interactions via Förster resonance energy transfer (FRET) assays. A 2024 paper in Analytical Chemistry showcased its application in real-time monitoring of enzyme kinetics, providing insights into mechanistic details that were previously inaccessible with conventional probes.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Recent computational studies, including molecular dynamics simulations, have aimed to predict its metabolic stability and potential toxicity. These efforts are critical for translating laboratory findings into clinically viable therapeutics. Collaborative initiatives between academia and industry are underway to address these challenges, with a focus on structural modifications to enhance bioavailability.

In conclusion, (2-Formyl-4-nitrophenoxy)acetic Acid (CAS: 6965-69-1) continues to be a focal point in chemical biology and pharmaceutical research. Its multifunctional nature enables diverse applications, from drug development to diagnostic tools. Future research directions may include exploring its derivatives for broader therapeutic indications and refining delivery mechanisms to maximize clinical impact. As the field progresses, this compound is poised to play an increasingly pivotal role in bridging chemical innovation with biomedical applications.